5-Methoxytryptamine
5-Methoxytryptamine
5-Methoxytryptamine, also known as mexamine or 5-meot, belongs to the class of organic compounds known as tryptamines and derivatives. Tryptamines and derivatives are compounds containing the tryptamine backbone, which is structurally characterized by an indole ring substituted at the 3-position by an ethanamine. 5-Methoxytryptamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 5-Methoxytryptamine has been found in human endocrine gland tissue, and has also been detected in multiple biofluids, such as urine and blood. 5-Methoxytryptamine participates in a number of enzymatic reactions. In particular, 5-methoxytryptamine can be biosynthesized from serotonin. 5-Methoxytryptamine can also be converted into 5-methoxy-N, N-diisopropyltryptamine.
O-methylserotonin is a member of the class of tryptamines that is the methyl ether derivative of serotonin. It has a role as a serotonergic agonist, a human metabolite, a mouse metabolite and a 5-hydroxytryptamine 2A receptor agonist. It is a member of tryptamines and an aromatic ether. It derives from a serotonin.
Serotonin derivative proposed as potentiator for hypnotics and sedatives.
O-methylserotonin is a member of the class of tryptamines that is the methyl ether derivative of serotonin. It has a role as a serotonergic agonist, a human metabolite, a mouse metabolite and a 5-hydroxytryptamine 2A receptor agonist. It is a member of tryptamines and an aromatic ether. It derives from a serotonin.
Serotonin derivative proposed as potentiator for hypnotics and sedatives.
Brand Name:
Vulcanchem
CAS No.:
608-07-1
VCID:
VC0125070
InChI:
InChI=1S/C11H14N2O/c1-14-9-2-3-11-10(6-9)8(4-5-12)7-13-11/h2-3,6-7,13H,4-5,12H2,1H3
SMILES:
COC1=CC2=C(C=C1)NC=C2CCN
Molecular Formula:
C11H14N2O
Molecular Weight:
190.24 g/mol
5-Methoxytryptamine
CAS No.: 608-07-1
Reference Standards
VCID: VC0125070
Molecular Formula: C11H14N2O
Molecular Weight: 190.24 g/mol
CAS No. | 608-07-1 |
---|---|
Product Name | 5-Methoxytryptamine |
Molecular Formula | C11H14N2O |
Molecular Weight | 190.24 g/mol |
IUPAC Name | 2-(5-methoxy-1H-indol-3-yl)ethanamine |
Standard InChI | InChI=1S/C11H14N2O/c1-14-9-2-3-11-10(6-9)8(4-5-12)7-13-11/h2-3,6-7,13H,4-5,12H2,1H3 |
Standard InChIKey | JTEJPPKMYBDEMY-UHFFFAOYSA-N |
SMILES | COC1=CC2=C(C=C1)NC=C2CCN |
Canonical SMILES | COC1=CC2=C(C=C1)NC=C2CCN |
Melting Point | 121.5 °C 121.5°C |
Physical Description | Solid |
Description | 5-Methoxytryptamine, also known as mexamine or 5-meot, belongs to the class of organic compounds known as tryptamines and derivatives. Tryptamines and derivatives are compounds containing the tryptamine backbone, which is structurally characterized by an indole ring substituted at the 3-position by an ethanamine. 5-Methoxytryptamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 5-Methoxytryptamine has been found in human endocrine gland tissue, and has also been detected in multiple biofluids, such as urine and blood. 5-Methoxytryptamine participates in a number of enzymatic reactions. In particular, 5-methoxytryptamine can be biosynthesized from serotonin. 5-Methoxytryptamine can also be converted into 5-methoxy-N, N-diisopropyltryptamine. O-methylserotonin is a member of the class of tryptamines that is the methyl ether derivative of serotonin. It has a role as a serotonergic agonist, a human metabolite, a mouse metabolite and a 5-hydroxytryptamine 2A receptor agonist. It is a member of tryptamines and an aromatic ether. It derives from a serotonin. Serotonin derivative proposed as potentiator for hypnotics and sedatives. |
Synonyms | 2-(5-Methoxy-1H-indol-3-yl)ethanamine; 2-(5-Methoxyindol-3-yl)ethylamine; 2-[5-(Methyloxy)-1H-indol-3-yl]ethanamine; 3-(2-Aminoethyl)-5-methoxyindole; 5-MOT; 5-Methoxy-1H-indole-3-ethanamine; [2-(5-Methoxy-1H-indol-3-yl)ethyl]amine; Deacetylmelatonin |
PubChem Compound | 1833 |
Last Modified | Nov 11 2021 |
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